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Compound of Interest

Compound Name: Cesium-135

Cat. No.: B1237729 Get Quote

For Researchers, Scientists, and Professionals in Nuclear Sciences

This technical guide provides an in-depth examination of the radiological properties of Cesium-
135 (¹³⁵Cs), a long-lived fission product of significant interest in nuclear waste management

and environmental science. The document details its decay characteristics, half-life

measurements, and the experimental methodologies used for its quantification.

Core Decay Properties of Cesium-135
Cesium-135 is a radioactive isotope of cesium produced through nuclear fission.[1] Its long

half-life and presence in spent nuclear fuel make its behavior a critical subject for long-term

safety assessments of geological repositories.[2] Unlike the more commonly discussed

Cesium-137, ¹³⁵Cs is characterized by a low-energy beta decay and the absence of significant

gamma radiation, which contributes to its lower immediate hazard but underscores its long-

term environmental persistence.[3][4]

The fundamental decay properties of Cesium-135 are summarized in the table below.
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Property Value(s)

Decay Mode Beta (β⁻) Decay[2][3]

Daughter Nuclide Barium-135 (¹³⁵Ba) (Stable)[2][3][5]

Parent Nuclide Xenon-135 (¹³⁵Xe)[6][7]

Beta Decay Energy (Q-value) 269.345 ± 1.195 keV[7][8]

Spin and Parity 7/2+[7][9]

Gamma Emission None (Pure Beta Emitter)[3]

The Half-Life of Cesium-135: A Review of
Measurements
The half-life of ¹³⁵Cs is a critical parameter for modeling its long-term radiological impact. For

years, a value of approximately 2.3 million years has been widely cited.[2][3][4][6][7] However,

this value has been subject to re-evaluation, with more recent experimental work suggesting a

significantly shorter half-life. There are published values that range from 1.3 to 3 million years.

[10] This discrepancy highlights the challenges in accurately measuring the half-life of long-

lived, low-energy beta emitters.

Modern techniques such as Accelerator Mass Spectrometry (AMS) and Inductively Coupled

Plasma Mass Spectrometry (ICP-MS) have enabled more direct and precise measurements.

[10][11] A recent study reported half-life values of (1.3 ± 0.2) x 10⁶ years by ICP-MS and (1.6 ±

0.6) x 10⁶ years by AMS.[10] These contemporary measurements differ from the previously

accepted value by approximately 40%.[10]

The table below presents a comparison of published half-life values for Cesium-135.
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Reported Half-Life (Years) Method/Source

2.3 x 10⁶ Widely accepted/older value[2][3][6][7]

1.33 x 10⁶ Wikipedia (citing other sources)[5][12]

~3.0 x 10⁶ Upper range of published values[13]

(1.3 ± 0.2) x 10⁶
Inductively Coupled Plasma Mass Spectrometry

(ICP-MS)[10]

(1.6 ± 0.6) x 10⁶ Accelerator Mass Spectrometry (AMS)[10]

Decay Pathway and Production
Cesium-135 decays directly to the stable isotope Barium-135 (¹³⁵Ba) through the emission of a

beta particle (an electron) and an antineutrino. This process involves the transformation of a

neutron into a proton within the nucleus.

Barium-135 (¹³⁵Ba)
(Z=56, N=79)

(Stable)

Click to download full resolution via product page

Fig 1. Beta decay pathway of Cesium-135 to stable Barium-135.

The primary production route for ¹³⁵Cs in a nuclear reactor is from the decay of its precursor,

Xenon-135 (¹³⁵Xe), which is a major fission product.[3][6] However, ¹³⁵Xe also has the highest

known thermal neutron capture cross-section of any nuclide.[3][5] This leads to a significant

portion of ¹³⁵Xe being transmuted to the stable Xenon-136 (¹³⁶Xe) via neutron capture, thereby

reducing the total amount of ¹³⁵Cs produced.[3]

Experimental Protocols for Half-Life Determination
The accurate determination of a long half-life requires precise measurements of both the

number of radioactive atoms (N) and the activity (A) of the sample, according to the decay law

A = λN, where λ (the decay constant) is related to the half-life (t₁/₂) by t₁/₂ = ln(2)/λ. The low
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specific activity of ¹³⁵Cs makes radiometric counting challenging.[4][14] Therefore, advanced

mass spectrometry techniques are employed to accurately count the number of ¹³⁵Cs atoms.

Methodology: Accelerator Mass Spectrometry (AMS) and Inductively Coupled Plasma Mass

Spectrometry (ICP-MS)

Sample Purification: The initial and most critical step is the chemical separation and

purification of cesium from the sample matrix, which may contain other fission products and

interfering isobars (atoms with the same mass number). This often involves techniques like

ion chromatography to isolate cesium and remove elements such as rubidium, which can

inhibit ionization.[11][14]

Isotope Ratio Measurement:

ICP-MS: A solution containing the purified cesium is introduced into a high-temperature

plasma, which ionizes the atoms. The ions are then guided into a mass spectrometer that

separates them based on their mass-to-charge ratio. By measuring the ion currents for

¹³⁵Cs and a stable or more abundant isotope like ¹³³Cs (if present and known), the isotopic

ratio can be determined with high precision.[11]

AMS: This technique is used for ultra-sensitive detection of long-lived radionuclides.

Negative ions are generated from a solid sample and accelerated to high energies (MeV

range) in a tandem accelerator.[15] During acceleration, the ions pass through a stripper

gas or foil, which removes several electrons, destroying molecular isobars that could

interfere with the measurement. The high energy of the ions allows for their unambiguous

identification and counting in a particle detector, providing a direct measurement of the

number of ¹³⁵Cs atoms.[10][15]

Activity Measurement: The activity of the ¹³⁵Cs in the sample is measured using radiometric

techniques like liquid scintillation counting, which detects the low-energy beta particles

emitted during decay.[10]

Half-Life Calculation: With the number of ¹³⁵Cs atoms (N) determined by mass spectrometry

and the total activity (A) determined by radiometric counting, the decay constant (λ) and

subsequently the half-life (t₁/₂) can be calculated.
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Fig 2. Workflow for the experimental determination of the ¹³⁵Cs half-life.

Significance and Applications
Nuclear Waste Management: As a long-lived fission product, ¹³⁵Cs is a key nuclide in the

safety assessment of deep geological repositories for nuclear waste.[2] Its long half-life

means it will remain radioactive for millions of years.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1237729?utm_src=pdf-body-img
https://www.osti.gov/servlets/purl/1482472
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Tracer: The isotopic ratio of ¹³⁵Cs/¹³⁷Cs can serve as a powerful tracer to

identify sources of radioactive contamination. For example, this ratio was used to trace the

origin of radiocesium released during the Fukushima Daiichi nuclear accident.[11] As the

shorter-lived ¹³⁴Cs (half-life ≈ 2.06 years) decays, the ¹³⁵Cs/¹³⁷Cs ratio will become an

increasingly important tool for long-term environmental monitoring.[11]

Nuclear Transmutation Research: Studies have explored the possibility of transmuting ¹³⁵Cs

into a shorter-lived or stable nuclide using fast reactors to reduce the long-term radiotoxicity

of nuclear waste. However, this is challenging due to the presence of other cesium isotopes

and the neutron capture properties of the materials.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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